N-(1-Cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-YL)sulfanyl]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4OS2/c1-13(7-14,9-4-5-9)15-10(18)6-19-12-17-16-11(20-12)8-2-3-8/h8-9H,2-6H2,1H3,(H,15,18)
• InChI Key: ZADQGVJOZSBGKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CSC2=NN=C(S2)C3CC3
• Molecular Formula: C13H16N4OS2
• Molecular Weight: 308.4 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-YL)sulfanyl]acetamide is a useful research compound. Its molecular formula is C13H16N4OS2 and its molecular weight is 308.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of new compounds involving N-(1-Cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-YL)sulfanyl]acetamide and their evaluation as antimicrobial agents. Studies have focused on creating derivatives with potential antimicrobial properties, indicating the versatility and significance of this compound in developing new therapeutic agents against various bacterial and fungal infections (Gouda, Berghot, Shoeib, & Khalil, 2010).

Pharmacological Evaluation

Another area of research involves the pharmacological evaluation of derivatives of this compound. For instance, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, related to this compound, have been synthesized and evaluated as inhibitors of glutaminase. This highlights the compound's potential role in cancer research, particularly in identifying new therapeutic targets and agents for cancer treatment (Shukla et al., 2012).

Chemical Structure Analysis

The chemical structure of derivatives of N-(1-Cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-YL)sulfanyl]acetamide has been extensively analyzed to understand their molecular configuration and potential biological activity. Crystal structure analysis provides insights into the molecular arrangements and interactions that may contribute to their biological efficacy (Cai et al., 2009).

Anticancer Activity

Compounds synthesized from N-(1-Cyano-1-cyclopropylethyl)-2-[(5-cyclopropyl-1,3,4-thiadiazol-2-YL)sulfanyl]acetamide have been evaluated for their antitumor activity, with some showing promising results in inhibiting different cancer cell lines. This underscores the compound's potential utility in discovering new anticancer agents (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Properties

The compound has also been a precursor in synthesizing novel heterocycles with potential insecticidal properties against specific agricultural pests. This highlights its application in developing new agrochemicals to protect crops from pest infestations (Fadda et al., 2017).